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Compound Name:
Triethylmethylammonium methyl

carbonate

Cat. No.: B050297 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Triethylmethylammonium
Methyl Carbonate

For Researchers, Scientists, and Drug Development Professionals

Abstract
Triethylmethylammonium methyl carbonate ([N2221][CH3CO3]) is a quaternary ammonium

ionic liquid that has garnered interest for its potential applications as a catalyst and in CO₂

capture.[1] This technical guide provides a comprehensive overview of its physicochemical

properties, offering a valuable resource for researchers and professionals in drug development

and other scientific fields. Due to the limited availability of specific experimental data for

triethylmethylammonium methyl carbonate, this guide also references data for analogous

compounds and outlines the standard experimental protocols for determining these properties.
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Property Value Source

Chemical Name
Triethylmethylammonium

methyl carbonate
[2]

Synonyms
Methyltriethylammonium

methyl carbonate
[3]

CAS Number 113840-08-7 [2][3]

Molecular Formula C₉H₂₁NO₃ [3]

Molecular Weight 191.27 g/mol [2][3]

Chemical Structure See Figure 1

Figure 1: Chemical Structure of Triethylmethylammonium Methyl Carbonate
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Caption: Structure of Triethylmethylammonium Cation and Methyl Carbonate Anion.
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Synthesis
The synthesis of quaternary ammonium methyl carbonates is often achieved through a green

chemistry approach by reacting a tertiary amine with dimethyl carbonate (DMC).[1] This

method avoids the use of hazardous reagents like methyl halides. The reaction is typically

carried out by heating the tertiary amine with an excess of DMC, sometimes in the presence of

a solvent like methanol.[1]
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Caption: General synthesis workflow for triethylmethylammonium methyl carbonate.
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Physicochemical Properties
Density
The density of ionic liquids is a fundamental property influencing their application in various

fields. It is typically measured using a vibrating tube densimeter.[4][5] While specific

experimental data for pure triethylmethylammonium methyl carbonate is not readily

available, the density of ionic liquids generally decreases with an increase in the alkyl chain

length of the cation and with increasing temperature.[6]

Compound Temperature (°C) Density (g/cm³)

Triethylmethylammonium

methyl carbonate
25 Not available

Reference:

Butyltrimethylammonium

bis(trifluoromethylsulfonyl)imid

e

25 1.43

Experimental Protocol: Density Measurement
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Caption: Workflow for the experimental determination of density.

Viscosity
Viscosity is a critical parameter, especially for applications involving fluid flow and mass

transfer. It is commonly measured using a rheometer or a viscometer.[4][7] The viscosity of

ionic liquids is highly dependent on temperature, generally decreasing as the temperature

increases.[7]
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Compound Temperature (°C) Viscosity (mPa·s)

Triethylmethylammonium

methyl carbonate
25 Not available

Reference: 1-Butyl-3-

methylimidazolium

dicyanamide

25 29

Experimental Protocol: Viscosity Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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